Cas no 1859510-87-4 (2-Amino-4-(azetidin-1-yl)benzoic acid)

• Product Name: 2-Amino-4-(azetidin-1-yl)benzoic acid
• CAS No: 1859510-87-4
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 5693563
• PubChem ID: 126980671
• Update Time: 2025-10-31

2-Amino-4-(azetidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(azetidin-1-yl)benzoicacid
• 1859510-87-4
• 2-amino-4-(azetidin-1-yl)benzoic acid
• EN300-1153966
• 2-Amino-4-(azetidin-1-yl)benzoic acid

• Inchi： 1S/C10H12N2O2/c11-9-6-7(12-4-1-5-12)2-3-8(9)10(13)14/h2-3,6H,1,4-5,11H2,(H,13,14)
• InChI Key： FOEOLZCXINRIOX-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1N)N1CCC1)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.6Ų

Additional information on 2-Amino-4-(azetidin-1-yl)benzoic acid

Introduction to 2-Amino-4-(azetidin-1-yl)benzoic acid (CAS No. 1859510-87-4)

2-Amino-4-(azetidin-1-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1859510-87-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic benzoic acid derivative has garnered attention due to its unique structural properties and potential biological activities. The presence of both amino and azetidinyl functional groups makes it a versatile scaffold for further chemical modifications and biological evaluations.

The compound belongs to a class of molecules that have been extensively studied for their pharmacological relevance. The benzoic acid core is well-known for its role in various biological processes, including inflammation modulation and enzyme inhibition. In contrast, the azetidinyl moiety introduces a cyclic amine structure, which is commonly found in bioactive molecules targeting neurological and cardiovascular systems. The combination of these features suggests that 2-Amino-4-(azetidin-1-yl)benzoic acid may exhibit multifaceted pharmacological effects.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. Among these, azetidine derivatives have shown promise in several preclinical studies due to their ability to interact with specific biological targets. For instance, azetidine-based compounds have been investigated for their potential in treating neurological disorders, such as epilepsy and Alzheimer's disease, by modulating neurotransmitter activity. The incorporation of this motif into 2-Amino-4-(azetidin-1-yl)benzoic acid may enhance its binding affinity to such targets.

The amino group in 2-Amino-4-(azetidin-1-yl)benzoic acid provides additional opportunities for chemical derivatization, enabling the synthesis of analogs with tailored properties. This flexibility is crucial for optimizing pharmacokinetic profiles, improving solubility, and enhancing bioavailability. Pharmaceutical researchers often employ structure-activity relationship (SAR) studies to explore the impact of various substituents on the biological activity of a lead compound. In this context, 2-Amino-4-(azetidin-1-yl)benzoic acid serves as an excellent starting point for generating a series of derivatives with enhanced therapeutic potential.

One of the most compelling aspects of 2-Amino-4-(azetidin-1-yl)benzoic acid is its potential role in modulating inflammatory pathways. Benzoic acid derivatives are known to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the production of pro-inflammatory mediators. The azetidinyl group may further enhance this effect by interacting with additional inflammatory targets. Preliminary studies have suggested that compounds with similar scaffolds may possess anti-inflammatory properties, making 2-Amino-4-(azetidin-1-yl)benzoic acid a promising candidate for further investigation.

In addition to its anti-inflammatory potential, 2-Amino-4-(azetidin-1-yl)benzoic acid has shown promise in other therapeutic areas. For example, its structural features suggest that it may interfere with the binding of certain biomolecules involved in cancer progression. Specifically, the benzoic acid moiety has been linked to mechanisms that disrupt tumor cell proliferation and induce apoptosis. The azetidinyl group could further contribute to these effects by modulating signaling pathways associated with cell growth and survival.

The synthesis of 2-Amino-4-(azetidin-1-yl)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels. These techniques are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling techniques have been utilized to predict the binding interactions between 2-Amino-4-(azetidin-1-yl)benzoic acid and its target proteins. These studies provide valuable insights into the compound's mechanism of action and help guide the design of more potent derivatives. Additionally, virtual screening algorithms have been used to identify potential drug candidates from large databases of chemical compounds.

The pharmacokinetic properties of 2-Amino-4-(azetidin-1-yl)benzoic acid are another critical area of focus. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to ensure that the compound reaches its target site effectively and remains active for an appropriate duration. In vitro and in vivo studies are conducted to assess these parameters and make necessary adjustments to improve drug-like properties.

In conclusion, 2-Amino-4-(azetidin-1-ylenol)-benzonic acid (CAS No. 1859510–87–4) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features combine a benzoic acid core with an azetidinyloxy group, offering multiple avenues for therapeutic intervention. Ongoing research aims to fully elucidate its biological activities and explore its applications in treating various diseases.